1,4-Methano-1H-cyclopenta[c]furan, 3-(1,1-dimethylethyl)hexahydro-
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Overview
Description
1,4-Methano-1H-cyclopenta[c]furan, 3-(1,1-dimethylethyl)hexahydro- is a complex organic compound with a unique structure that includes a fused cyclopentane and furan ring system
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,4-Methano-1H-cyclopenta[c]furan, 3-(1,1-dimethylethyl)hexahydro- typically involves multiple steps, including cyclization and functional group transformations.
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the cyclization and functionalization processes .
Chemical Reactions Analysis
Types of Reactions
1,4-Methano-1H-cyclopenta[c]furan, 3-(1,1-dimethylethyl)hexahydro- undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert it into alcohols or alkanes.
Substitution: It can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or alkanes .
Scientific Research Applications
1,4-Methano-1H-cyclopenta[c]furan, 3-(1,1-dimethylethyl)hexahydro- has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism by which 1,4-Methano-1H-cyclopenta[c]furan, 3-(1,1-dimethylethyl)hexahydro- exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological responses, depending on the context of its application .
Comparison with Similar Compounds
Similar Compounds
1H-Cyclopenta[1,3]cyclopropa[1,2]benzene, octahydro-7-methyl-3-methylene-4-(1-methylethyl)-: Shares a similar fused ring structure but differs in functional groups.
Cyclopenta[c]pyran-1(3H)-one, hexahydro-4,7-dimethyl-: Another compound with a fused ring system, but with different substituents and functional groups.
Uniqueness
1,4-Methano-1H-cyclopenta[c]furan, 3-(1,1-dimethylethyl)hexahydro- is unique due to its specific combination of fused rings and the presence of the 1,1-dimethylethyl group, which imparts distinct chemical and physical properties .
Properties
CAS No. |
62041-96-7 |
---|---|
Molecular Formula |
C12H20O |
Molecular Weight |
180.29 g/mol |
IUPAC Name |
5-tert-butyl-4-oxatricyclo[4.3.0.03,7]nonane |
InChI |
InChI=1S/C12H20O/c1-12(2,3)11-10-7-4-5-8(10)9(6-7)13-11/h7-11H,4-6H2,1-3H3 |
InChI Key |
WWMXIVNIWPBEAN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1C2C3CCC2C(C3)O1 |
Origin of Product |
United States |
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